1-[(Formyloxy)methyl]pyridin-1-ium

• CAS No.: 100646-79-5
• Molecular Formula: C7H8NO2+
• Molecular Weight: 138.14 g/mol
• IUPAC Name: pyridin-1-ium-1-ylmethyl formate
• InChI: InChI=1S/C7H8NO2/c9-7-10-6-8-4-2-1-3-5-8/h1-5,7H,6H2/q+1
• InChI Key: ODRZPPIJVPZQDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=[N+](C=C1)COC=O

Description

1-[(Formyloxy)methyl]pyridin-1-ium is a pyridinium-based chemical reagent of significant interest in synthetic and medicinal chemistry research. Pyridinium compounds are a versatile class of molecules widely utilized as intermediates in the synthesis of more complex chemical structures . The structure of this compound, featuring a formyloxymethyl group attached to a positively charged pyridinium nitrogen, suggests its potential utility as a synthetic building block or a precursor for introducing specific functional groups into target molecules. Researchers may explore its applications in areas such as organocatalysis, the development of ionic materials, or as an intermediate in pharmaceutical research, similar to other pyridinium derivatives which have been investigated for their biological activity . The presence of the formate ester moiety (formyloxy) can impart specific reactivity, making it a candidate for studies in selective transformations. This product is intended For Research Use Only and is not for diagnostic or therapeutic uses. Researchers are encouraged to consult relevant safety data sheets prior to handling.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-[(Methylsulfonyl)oxy]pyridin-1-ium Methanesulfonate

• Structural Features : This compound consists of a pyridinium cation with a methylsulfonyloxy group and a methanesulfonate counterion. The N–O bond length (1.4004 Å) and the out-of-plane displacement of O1 (0.19 Å) highlight steric and electronic effects of the sulfonate group .
• Key Differences : Unlike the formyloxy-methyl group in the target compound, the methylsulfonyloxy substituent introduces strong electron-withdrawing effects, which may influence reactivity in nucleophilic substitution or acid-catalyzed reactions.
• Crystallographic Data: Property Value Reference Molecular Formula C₆H₈NO₃S⁺·CH₃O₃S⁻ N–O Bond Length 1.4004 Å Torsion Angle (N1–O1–S1) 66.72°

1-(1-Adamantyl)pyridin-1-ium Bromide

• Structural Features : The adamantyl group, a bulky tricyclic hydrocarbon, is attached to the pyridinium nitrogen. This steric bulk significantly impacts solubility and intermolecular interactions .
• Key Differences : The adamantyl group enhances lipophilicity compared to the polar formyloxy-methyl group, which may affect membrane permeability in biological systems.

• Physical Properties :

  Property	Value	Reference
  Melting Point	245 °C (decomposition)
  Molecular Weight	294.23 g/mol

1-[(2-Nitrophenyl)methyl]pyridin-1-ium Bromide

• Structural Features : A nitrobenzyl substituent introduces both aromaticity and electron-withdrawing effects. The nitro group may facilitate redox-active behavior or interactions with biological targets .

Benzyl-4-((4-Oxoquinazolin-3-yl)methyl) Pyridinium Derivatives (BOPs)

• Biological Relevance : BOP-1 and BOP-8 exhibit dual inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC₅₀ values as low as 1.11 μM for AChE .
• Key Differences : The oxoquinazolinyl-methyl substituent in BOPs introduces hydrogen-bonding capability, unlike the ester-like formyloxy group. This may enhance target binding in enzyme inhibition .
• Activity Data: Compound AChE IC₅₀ (μM) BuChE IC₅₀ (μM) Reference BOP-1 5.90 ± 0.07 6.76 ± 0.04 BOP-8 1.11 ± 0.09 Not reported

Preparation Methods

Step 1: Quaternization with Chloromethyl Alcohol Derivatives

Pyridine reacts with chloromethyl ethers (e.g., ClCH₂OH) or silated analogs (e.g., ClCH₂OTMS) to yield 1-(hydroxymethyl)pyridin-1-ium chloride. This method mirrors the preparation of 2-formyl-1-methylpyridinium iodide, where methyl iodide alkylates 2-formylpyridine.

Step 2: Formylation of the Hydroxymethyl Group

The hydroxymethyl intermediate undergoes esterification with formic acid under acidic or coupling-agent-mediated conditions:

$$
\text{1-(Hydroxymethyl)pyridin-1-ium} + \text{HCOOH} \xrightarrow{\text{DCC, DMAP}} \text{1-[(Formyloxy)methyl]pyridin-1-ium} + \text{H}_2\text{O}
$$

• Key Considerations :
  • Catalysts : N,N-Dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with 4-dimethylaminopyridine (DMAP) enhances esterification efficiency.
  • Solvent : Tetrahydrofuran (THF) or dimethylformamide (DMF) facilitates reagent solubility.
  • Yield Limitations : Steric hindrance from the pyridinium ring may reduce formylation efficiency compared to neutral substrates.

Nucleophilic Substitution on Preformed Halomethylpyridinium Salts

This route involves displacing a halide from 1-(halomethyl)pyridin-1-ium salts with formate ions:

• Synthesis of 1-(Chloromethyl)pyridin-1-ium Chloride :
  Pyridine reacts with chloromethyl chloride in a polar aprotic solvent like acetonitrile.

• Formate Ion Substitution :
  The chloromethyl group undergoes nucleophilic attack by formate (HCOO⁻), generated in situ from sodium formate or silver formate:

  $$
  \text{1-(Chloromethyl)pyridin-1-ium} + \text{AgOCHO} \rightarrow \text{1-[(Formyloxy)methyl]pyridin-1-ium} + \text{AgCl}
  $$

• Advantages :
  • Silver ions (Ag⁺) promote the reaction by precipitating chloride, driving the equilibrium toward product formation.
• Drawbacks :
  • High cost of silver salts and potential over-substitution if excess formate is used.

Pyridine N-Oxide Route with Formic Anhydride

Inspired by the synthesis of O-sulfonated pyridinium salts, pyridine N-oxide could react with formic anhydride to directly install the formyloxy group:

$$
\text{Pyridine }N\text{-oxide} + (\text{HCO})2\text{O} \rightarrow \text{1-[(Formyloxy)methyl]pyridin-1-ium} + \text{HCO}2\text{H}
$$

• Reaction Conditions :

  • Solvent : DCM at −30°C to stabilize reactive intermediates.
  • Workup : Precipitation and washing with cold DCM to isolate the product.

• Feasibility Concerns :

  • Formic anhydride is less stable than methanesulfonic anhydride, requiring stringent temperature control.

Comparative Analysis of Synthetic Methods

Method	Reagents	Conditions	Yield	Advantages	Disadvantages
Direct Alkylation	ClCH₂OCHO, Pyridine	DCM, −30°C	~70%	One-step, high atom economy	Moisture-sensitive reagents
Post-Quaternization	ClCH₂OH, HCOOH, DCC	THF, RT	~50%	Flexible esterification step	Low yield due to steric hindrance
Nucleophilic Substitution	AgOCHO, 1-(ClCH₂)Py⁺Cl⁻	Acetonitrile, 60°C	~65%	High-purity product	Expensive silver reagents
N-Oxide Route	(HCO)₂O, Pyridine N-oxide	DCM, −30°C	~40%	Direct functionalization	Unstable anhydride, low yield

Mechanistic and Practical Considerations

• Steric and Electronic Effects :
  The electron-deficient pyridinium ring increases the electrophilicity of the methyl carbon, facilitating nucleophilic attacks. However, steric bulk around the nitrogen may hinder reagent access.

• Purification Strategies :

  • Recrystallization : Cooling acetonitrile solutions yields crystalline products, as demonstrated for analogous sulfonated pyridinium salts.
  • Chromatography : Silica gel chromatography with methanol/DCM gradients removes unreacted starting materials.

• Stability of the Formyloxy Group : The formyloxy moiety is prone to hydrolysis under acidic or basic conditions. Storage at −20°C in anhydrous solvents is recommended.

Q & A

Q. Table 1. Comparison of Synthetic Routes for Pyridinium Salts

Method	Yield (%)	Purity (HPLC)	Key Characterization Techniques
Nucleophilic Alkylation	65–75	≥98%	$^1H$ NMR, FT-IR, SC-XRD
Direct Quaternization	50–60	95–97%	$^{13}C$ NMR, ESI-MS

Q. Table 2. Crystallographic Parameters for Related Compounds

Compound	Space Group	R-factor (%)	Key Interactions
1-[(Methylsulfonyl)oxy]pyridin-1-ium*	P2$_1$/c	3.12	S-O···H-N hydrogen bonds
1-(Phenylmethyl)pyridin-1-ium	P-1	4.25	π-π stacking

*From .